Isopropyl 8-methyl-6-(2-nitrophenyl)-4-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: propan-2-yl 8-methyl-6-(2-nitrophenyl)-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C18H19N3O5S/c1-10(2)26-17(23)15-11(3)19-18-20(14(22)8-9-27-18)16(15)12-6-4-5-7-13(12)21(24)25/h4-7,10,16H,8-9H2,1-3H3
• InChI Key: VKEFXCLXSSWRPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=CC=C3[N+](=O)[O-])C(=O)OC(C)C
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its relevance or use in certain fields.

Synthesis Analysis

Synthesis analysis involves understanding the methods and conditions under which the compound can be synthesized. This could involve various chemical reactions, catalysts, and procedures.

Molecular Structure Analysis

Molecular structure analysis involves understanding the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This could include reactions where the compound is a reactant, product, or catalyst.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, stability, and reactivity.

Scientific Research Applications

Pharmaceutical Research

Pyrimido[2,1-b][1,3]thiazine derivatives have been explored for their pharmacological properties. . This suggests that the compound could also be investigated for similar therapeutic applications.

Chemical Synthesis

These derivatives are utilized in chemical synthesis processes. . This indicates their role in the development of new chemical entities with potential industrial or pharmaceutical applications.

Food Flavoring

. While it’s not specified if pyrimido[2,1-b][1,3]thiazine derivatives are directly used for this purpose, their structural similarity suggests possible applications in food chemistry.

Cancer Research

. This implies that related compounds could be synthesized and tested for their efficacy in cancer treatment.

Green Chemistry

. This aspect is crucial for sustainable development and environmental protection within chemical manufacturing processes.

Anti-Inflammatory Research

. The compound may also hold promise in this area of research due to its structural similarities.

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve understanding how the compound interacts with biological systems. This could involve binding to certain receptors, inhibition of certain enzymes, or modulation of certain biological pathways.

Safety and Hazards

This involves understanding the potential risks associated with the compound. This could include toxicity, flammability, environmental impact, and precautions for handling and storage.